Cas no 66007-71-4 ((1S)-1-pyrimidin-5-ylethanamine)

• Product Name: (1S)-1-pyrimidin-5-ylethanamine
• CAS No: 66007-71-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 962958
• PubChem ID: 28950047
• Update Time: 2024-10-28

(1S)-1-pyrimidin-5-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, alpha-methyl-, (alphaS)- (9CI)
• (S)-5-(1-Aminoethyl)pyrimidine
• (1S)-1-(PYRIMIDIN-5-YL)ETHAN-1-AMINE
• (S)-1-(pyrimidin-5-yl)ethanamine
• PB15383
• (1S)-1-pyrimidin-5-ylethanamine
• P12500
• CS-0055276
• 66007-71-4
• AKOS006351092
• SCHEMBL8661251
• EN300-1826085

• Inchi： 1S/C6H9N3/c1-5(7)6-2-8-4-9-3-6/h2-5H,7H2,1H3/t5-/m0/s1
• InChI Key： GWCPZMRPJBYIFM-YFKPBYRVSA-N
• SMILES： N[C@@H](C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: -0.5